Cas no 89296-59-3 (Octanoic acid, 2-hexyl-, iodomethyl ester)

Octanoic acid, 2-hexyl-, iodomethyl ester structure
89296-59-3 structure
Product Name:Octanoic acid, 2-hexyl-, iodomethyl ester
CAS No:89296-59-3
MF:C15H29IO2
MW:368.29403758049
CID:604984
PubChem ID:20429250
Update Time:2025-04-19

Octanoic acid, 2-hexyl-, iodomethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-hexyl-, iodomethyl ester
    • iodomethyl 2-hexyloctanoate
    • DTXSID40606969
    • KJZHMMJJDBXUAS-UHFFFAOYSA-N
    • 89296-59-3
    • SCHEMBL2181954
    • Inchi: 1S/C15H29IO2/c1-3-5-7-9-11-14(15(17)18-13-16)12-10-8-6-4-2/h14H,3-13H2,1-2H3
    • InChI Key: KJZHMMJJDBXUAS-UHFFFAOYSA-N
    • SMILES: ICOC(C(CCCCCC)CCCCCC)=O

Computed Properties

  • Exact Mass: 368.12123g/mol
  • Monoisotopic Mass: 368.12123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 26.3Ų
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